(5-chloro-2-ethoxybenzyl)(tetrahydro-2-furanylmethyl)amine hydrochloride

• IUPAC Name: N-[(5-chloro-2-ethoxyphenyl)methyl]-1-(oxolan-2-yl)methanamine;hydrochloride
• InChI: InChI=1S/C14H20ClNO2.ClH/c1-2-17-14-6-5-12(15)8-11(14)9-16-10-13-4-3-7-18-13;/h5-6,8,13,16H,2-4,7,9-10H2,1H3;1H
• InChI Key: APTANOBTIDFBML-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)Cl)CNCC2CCCO2.Cl
• Molecular Formula: C14H21Cl2NO2
• Molecular Weight: 306.2 g/mol

Description

(5-chloro-2-ethoxybenzyl)(tetrahydro-2-furanylmethyl)amine hydrochloride, also known as Efaroxan hydrochloride, is a synthetic compound with potential therapeutic applications. It belongs to the class of imidazoline receptor ligands and has been extensively studied for its pharmacological properties.

Mechanism of Action

(5-chloro-2-ethoxybenzyl)(tetrahydro-2-furanylmethyl)amine hydrochloride hydrochloride acts as an imidazoline receptor ligand and binds to the I1 and I2 subtypes of imidazoline receptors. It has been shown to inhibit the activity of monoamine oxidase, an enzyme involved in the metabolism of neurotransmitters such as dopamine and serotonin. It also enhances the release of insulin from pancreatic beta cells.
Biochemical and physiological effects:
This compound hydrochloride has been shown to have a number of biochemical and physiological effects. It has been shown to increase insulin sensitivity, improve glucose uptake, and reduce blood glucose levels in animal models of diabetes and obesity. It also has vasodilatory effects, which may be beneficial in the treatment of hypertension.

Advantages and Limitations for Lab Experiments

The advantages of using (5-chloro-2-ethoxybenzyl)(tetrahydro-2-furanylmethyl)amine hydrochloride hydrochloride in lab experiments include its well-studied pharmacological properties and its potential therapeutic applications. However, limitations may include the need for further research to fully understand its mechanism of action and potential side effects.

Future Directions

Future research on (5-chloro-2-ethoxybenzyl)(tetrahydro-2-furanylmethyl)amine hydrochloride hydrochloride could focus on its potential use in the treatment of Alzheimer's disease, as it has been shown to have neuroprotective effects. It could also be studied for its potential use in the treatment of other diseases such as hypertension and metabolic disorders. Further research could also focus on optimizing its pharmacological properties and reducing potential side effects.

Synthesis Methods

The synthesis of (5-chloro-2-ethoxybenzyl)(tetrahydro-2-furanylmethyl)amine hydrochloride hydrochloride involves the reaction of 5-chloro-2-ethoxybenzaldehyde with tetrahydrofuran-2-carboxaldehyde in the presence of sodium triacetoxyborohydride. The resulting intermediate is then treated with hydrochloric acid to obtain the final product.

Scientific Research Applications

(5-chloro-2-ethoxybenzyl)(tetrahydro-2-furanylmethyl)amine hydrochloride hydrochloride has been studied for its potential use in the treatment of various diseases such as diabetes, hypertension, and Alzheimer's disease. It has been shown to improve insulin sensitivity and glucose uptake in animal models of diabetes and obesity. It also has vasodilatory effects, which may be beneficial in the treatment of hypertension.